molecular formula C16H14N2O2 B8760205 4-(4-methoxybenzyl)phthalazin-1(2H)-one CAS No. 57835-95-7

4-(4-methoxybenzyl)phthalazin-1(2H)-one

Cat. No.: B8760205
CAS No.: 57835-95-7
M. Wt: 266.29 g/mol
InChI Key: CUGWYAVRVHQTNG-UHFFFAOYSA-N
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Description

4-(4-methoxybenzyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

57835-95-7

Molecular Formula

C16H14N2O2

Molecular Weight

266.29 g/mol

IUPAC Name

4-[(4-methoxyphenyl)methyl]-2H-phthalazin-1-one

InChI

InChI=1S/C16H14N2O2/c1-20-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16(19)18-17-15/h2-9H,10H2,1H3,(H,18,19)

InChI Key

CUGWYAVRVHQTNG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CC2=NNC(=O)C3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-(2-(4-methoxyphenyl)acetyl)-N-methylbenzamide (1.76 g, 6.20 mmol) in EtOH (20 mL) was added hydrazine (3.50 ml, 112 mmol). A water condenser was attached and the mixture was heated to reflux under a nitrogen atmosphere for 5 days. After concentration, the reaction was diluted with EtOAc and extracted with water. The organics were dried over sodium sulfate, filtered and concentrated. The crude was purified by washing the resulting solid with diethyl ether and filtering to yield 4-(4-methoxybenzyl)phthalazin-1(2H)-one as a white solid. MS m/z=267[M+1]+. Calc'd for C16H14N2O2: 266.30.
Name
2-(2-(4-methoxyphenyl)acetyl)-N-methylbenzamide
Quantity
1.76 g
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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